Cas no 868217-03-2 (2-{(4-bromophenyl)methylsulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-bromophenyl)methylsulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole
• CAS No: 868217-03-2
• MF: C₁₁H₁₃BrN₂O₂S₂
• MW: 349.267119169235
• CID: 6423872
• PubChem ID: 2148621
• Update Time: 2025-05-26

2-{(4-bromophenyl)methylsulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-bromophenyl)methylsulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole
• 2-[(4-bromophenyl)methylsulfanyl]-1-methylsulfonyl-4,5-dihydroimidazole
• VU0489543-1
• AKOS024609611
• CHEMBL1456951
• SR-01000015389
• 2-((4-bromobenzyl)thio)-1-(methylsulfonyl)-4,5-dihydro-1H-imidazole
• SMR000641198
• MLS001167993
• F1804-0079
• SR-01000015389-1
• 2-{[(4-bromophenyl)methyl]sulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole
• 868217-03-2
• HMS2958I15

• Inchi： 1S/C11H13BrN2O2S2/c1-18(15,16)14-7-6-13-11(14)17-8-9-2-4-10(12)5-3-9/h2-5H,6-8H2,1H3
• InChI Key： FJLZPBHIOBHLCO-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(Br)C=C2)N(S(C)(=O)=O)CCN=1

Computed Properties

• Exact Mass: 347.96018g/mol
• Monoisotopic Mass: 347.96018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-{(4-bromophenyl)methylsulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole

2-{(4-Bromophenyl)methylsulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole (CAS No 868217-03-2): A Comprehensive Overview

The compound 2-{(4-bromophenyl)methylsulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole, identified by the CAS registry number 868217-03-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The presence of a methylsulfonyl group and a bromophenylmethylsulfanyl substituent introduces unique electronic and steric properties, making this compound a valuable substrate for further research and development.

The synthesis of 2-{(4-bromophenyl)methylsulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole typically involves multi-step organic reactions. The core imidazole ring is often formed through cyclization reactions, such as the Paal-Knorr synthesis or its variations. The introduction of the methylsulfonyl group at position 1 and the bromophenylmethylsulfanyl group at position 2 requires careful planning to ensure regioselectivity and high yields. Recent advancements in catalytic methods and the use of transition metal catalysts have significantly improved the efficiency of these reactions, enabling researchers to explore more complex structures with greater ease.

The structural features of this compound make it an interesting candidate for various applications. The methylsulfonyl group is known for its strong electron-withdrawing properties, which can enhance the reactivity of the imidazole ring in both organic and biochemical environments. On the other hand, the bromophenylmethylsulfanyl group introduces a bulky substituent that can influence the steric environment around the molecule. This combination of electronic and steric effects makes CAS No 868217-03-2 a potential candidate for drug design, particularly in targeting specific protein-protein interactions or enzyme active sites.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry. The methylsulfonyl group in this compound is particularly significant due to its ability to modulate pharmacokinetic properties such as solubility, permeability, and bioavailability. Researchers have also explored the potential of this compound as a building block for constructing larger molecular frameworks, such as macrocycles or supramolecular assemblies. These applications underscore the versatility of 868217-03-2 in both academic and industrial settings.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects against certain enzymes associated with inflammatory pathways. The bromine atom in the phenyl ring may contribute to its selectivity by introducing additional electronic effects or by serving as a site for further functionalization. However, further research is required to fully understand its mechanism of action and potential therapeutic applications.

The development of novel synthetic routes for 2-{(4-bromophenyl)methylsulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole continues to be an area of active investigation. Green chemistry approaches, such as using renewable feedstocks or minimizing waste generation, are being increasingly adopted to align with sustainable practices. Additionally, computational methods like molecular docking and quantum mechanics simulations are being employed to predict the behavior of this compound in various chemical environments.

In conclusion, CAS No 868217-03-2, or 2-{(4-bromophenyl)methylsulfanyl}-1-methanesulfonyl-4,5-dihydro-1H-imidazole, represents a promising molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups provide a foundation for exploring new chemical space and developing innovative solutions across multiple disciplines.